1363165-85-8; 91-62-3

Methyl 1-Boc-3-ethylpiperidine-3-carboxylate

• CAS RN:
• 1363165-85-8; 91-62-3

• Formula:
• C14H25NO4

• InChI:
• InChI=1S/C14H25NO4/c1-6-14(11(16)18-5)8-7-9-15(10-14)12(17)19-13(2,3)4/h6-10H2,1-5H3

• InChIKey:
• HZCODVOTFNOVHS-UHFFFAOYSA-N

• Methyl 1-Boc-3-ethylpiperidine-3-carboxylate is a useful research compound. Its molecular formula is C14H25NO4 and its molecular weight is 271.357. The purity is usually 95%.

Methyl 1-Boc-3-ethylpiperidine-3-carboxylate

In Stock

• CAS RN:
• 1363165-85-8

• Formula:
• C14H25NO4

• InChI:
• InChI=1S/C14H25NO4/c1-6-14(11(16)18-5)8-7-9-15(10-14)12(17)19-13(2,3)4/h6-10H2,1-5H3

• InChIKey:
• HZCODVOTFNOVHS-UHFFFAOYSA-N

• Methyl 1-Boc-3-ethylpiperidine-3-carboxylate is a useful research compound. Its molecular formula is C14H25NO4 and its molecular weight is 271.35. The purity is usually 95%.

Benzene, 1,4-dichloro-2-(pentafluoroethyl)-

Usually In Stock

• CAS RN:
• 115591-62-3

• Formula:
• C8H3Cl2F5

• InChI:
• InChI=1S/C8H3Cl2F5/c9-4-1-2-6(10)5(3-4)7(11,12)8(13,14)15/h1-3H

• InChIKey:
• CWGAKPJPMXMURK-UHFFFAOYSA-N

• Benzene, 1,4-dichloro-2-(pentafluoroethyl)- is a useful research compound. Its molecular formula is C8H3Cl2F5 and its molecular weight is 265 g/mol. The purity is usually 95%.

(3Z)-3-(5-oxofuran-2-ylidene)-1H-indol-2-one

• CAS RN:
• 13191-62-3

• Formula:
• C12H7NO3

• InChI:
• InChI=1S/C12H7NO3/c14-10-6-5-9(16-10)11-7-3-1-2-4-8(7)13-12(11)15/h1-6,14H

• InChIKey:
• UYNCDWCUUWDQJP-LUAWRHEFSA-N

• (3Z)-3-(5-oxofuran-2-ylidene)-1H-indol-2-one is a useful research compound. Its molecular formula is C12H7NO3 and its molecular weight is 213.19 g/mol. The purity is usually 95%.

D-Glucose-6,6-d2

In Stock

• CAS RN:
• 18991-62-3

• Formula:
• C₆H₁₀D₂O₆

• InChI:
• InChI=1S/C6H12O6/c7-1-2-3(8)4(9)5(10)6(11)12-2/h2-11H,1H2/t2-,3-,4+,5-,6?/m1/s1/i1D2

• D-Glucose-6,6-d2, also known as D-Glucose-6,6-d2, is a useful research compound. Its molecular formula is C₆H₁₀D₂O₆ and its molecular weight is 182.17. The purity is usually 95%.

3-Chloro-4-fluorophenyl cyclopentyl ketone

In Stock

• CAS RN:
• 898791-62-3

• Formula:
• C12H12ClFO

• InChI:
• InChI=1S/C12H12ClFO/c13-10-7-9(5-6-11(10)14)12(15)8-3-1-2-4-8/h5-8H,1-4H2

• InChIKey:
• UXRHERPWKDXHKG-UHFFFAOYSA-N

• 3-Chloro-4-fluorophenyl cyclopentyl ketone is a useful research compound. Its molecular formula is C12H12ClFO and its molecular weight is 226.67 g/mol. The purity is usually 95%.

3,5-Dichloro-4-fluoropyridine

In Stock

• CAS RN:
• 916791-62-3

• Formula:
• C5H2Cl2FN

• InChI:
• InChI=1S/C5H2Cl2FN/c6-3-1-9-2-4(7)5(3)8/h1-2H

• InChIKey:
• RKPKLYSKLVUZKR-UHFFFAOYSA-N

• 3,5-Dichloro-4-fluoropyridine is a useful research compound. Its molecular formula is C5H2Cl2FN and its molecular weight is 165.98 g/mol. The purity is usually 95%.

4-(2-Furanyl)-4,10-dihydro-2-methylpyrimido[1,2-a]benzimidazole-3-carboxylic acid-1-methylethyl ester

In Stock

• CAS RN:
• 932191-62-3

• Formula:
• C19H19N3O3

• InChI:
• InChI=1S/C19H19N3O3/c1-11(2)25-18(23)16-12(3)20-19-21-13-7-4-5-8-14(13)22(19)17(16)15-9-6-10-24-15/h4-11,17H,1-3H3,(H,20,21)

• InChIKey:
• NYHLRBMDXQBOIB-UHFFFAOYSA-N

• ISAM-140 is a potent and highly selective A2B adenosine receptor antagonist.

4-Chloro-2-methyl-6-(2-methylpiperidin-1-yl)pyrimidine

In Stock

• CAS RN:
• 1250291-62-3

• Formula:
• C11H16ClN3

• InChI:
• InChI=1S/C11H16ClN3/c1-8-5-3-4-6-15(8)11-7-10(12)13-9(2)14-11/h7-8H,3-6H2,1-2H3

• InChIKey:
• OXTCFNGGGKYKNB-UHFFFAOYSA-N

• 4-Chloro-2-methyl-6-(2-methylpiperidin-1-yl)pyrimidine is a useful research compound. Its molecular formula is C11H16ClN3 and its molecular weight is 225.72 g/mol. The purity is usually 95%.

trans-1-Benzyl-4-(pyridin-2-yl)pyrrolidine-3-carboxylic acid

In Stock

• CAS RN:
• 1221791-62-3

• Formula:
• C17H18N2O2

• InChI:
• InChI=1S/C17H18N2O2/c20-17(21)15-12-19(10-13-6-2-1-3-7-13)11-14(15)16-8-4-5-9-18-16/h1-9,14-15H,10-12H2,(H,20,21)/t14-,15-/m0/s1

• InChIKey:
• ROBXPKYRUKXCDH-GJZGRUSLSA-N

• Trans-1-Benzyl-4-(pyridin-2-yl)pyrrolidine-3-carboxylic acid is a useful research compound. Its molecular formula is C17H18N2O2 and its molecular weight is 282.34 g/mol. The purity is usually 95%.

3-(4-((4-ethylphenyl)sulfonyl)piperazin-1-yl)-6-(1H-pyrazol-1-yl)pyridazine

In Stock

• CAS RN:
• 1014091-62-3

• Formula:
• C19H22N6O2S

• InChI:
• InChI=1S/C19H22N6O2S/c1-2-16-4-6-17(7-5-16)28(26,27)24-14-12-23(13-15-24)18-8-9-19(22-21-18)25-11-3-10-20-25/h3-11H,2,12-15H2,1H3

• InChIKey:
• MMNOZDIITHNGOC-UHFFFAOYSA-N

• 3-(4-((4-ethylphenyl)sulfonyl)piperazin-1-yl)-6-(1H-pyrazol-1-yl)pyridazine is a useful research compound. Its molecular formula is C19H22N6O2S and its molecular weight is 398.49. The purity is usually 95%.

{[1-(4-chlorophenyl)-3,5-dimethyl-1H-pyrazol-4-yl]methyl}(methyl)amine

In Stock

• CAS RN:
• 1292691-62-3

• Formula:
• C13H16ClN3

• InChI:
• InChI=1S/C13H16ClN3/c1-9-13(8-15-3)10(2)17(16-9)12-6-4-11(14)5-7-12/h4-7,15H,8H2,1-3H3

• InChIKey:
• ODUFXDRCGJMDFI-UHFFFAOYSA-N

• {[1-(4-chlorophenyl)-3,5-dimethyl-1H-pyrazol-4-yl]methyl}(methyl)amine is a useful research compound. Its molecular formula is C13H16ClN3 and its molecular weight is 249.74. The purity is usually 95%.

Methyl 4-bromo-3-fluoro-2-hydroxybenzoate

In Stock

• CAS RN:
• 1807191-62-3

• Formula:
• C8H6BrFO3

• InChI:
• InChI=1S/C8H6BrFO3/c1-13-8(12)4-2-3-5(9)6(10)7(4)11/h2-3,11H,1H3

• InChIKey:
• QMIPVSYMHYYRBW-UHFFFAOYSA-N

• Methyl 4-bromo-3-fluoro-2-hydroxybenzoate is a useful research compound. Its molecular formula is C8H6BrFO3 and its molecular weight is 249.035. The purity is usually 95%.

5-Fluoro-2-(oxan-4-yloxy)pyridine

In Stock

• CAS RN:
• 2201691-62-3

• Formula:
• C10H12FNO2

• InChI:
• InChI=1S/C10H12FNO2/c11-8-1-2-10(12-7-8)14-9-3-5-13-6-4-9/h1-2,7,9H,3-6H2

• InChIKey:
• QBIGTXZVOCNMHY-UHFFFAOYSA-N

• 5-Fluoro-2-(oxan-4-yloxy)pyridine is a useful research compound. Its molecular formula is C10H12FNO2 and its molecular weight is 197.209. The purity is usually 95%.

6-Hydroxytremetone

• CAS RN:
• 21491-62-3

• Formula:
• C13H14O3

• InChI:
• InChI=1S/C13H14O3/c1-7(2)12-5-9-4-10(8(3)14)11(15)6-13(9)16-12/h4,6,12,15H,1,5H2,2-3H3/t12-/m1/s1

• InChIKey:
• FHJSLVLVJPGFRY-GFCCVEGCSA-N

• 6-Hydroxytremetone is a member of benzofurans.

(E)-N'-(3-(morpholinosulfonyl)phenyl)-1H-benzo[d]imidazole-2-carbohydrazonoyl cyanide

In Stock

• CAS RN:
• 327091-62-3

• Formula:
• C19H18N6O3S

• InChI:
• InChI=1S/C19H18N6O3S/c20-13-18(19-21-16-6-1-2-7-17(16)22-19)24-23-14-4-3-5-15(12-14)29(26,27)25-8-10-28-11-9-25/h1-7,12,23H,8-11H2,(H,21,22)/b24-18+

• InChIKey:
• DZLOVCFTIYVYHG-HKOYGPOVSA-N

• (E)-N'-(3-(morpholinosulfonyl)phenyl)-1H-benzo[d]imidazole-2-carbohydrazonoyl cyanide is a useful research compound. Its molecular formula is C19H18N6O3S and its molecular weight is 410.45. The purity is usually 95%.

6-Methylquinoline

In Stock

• CAS RN:
• 91-62-3

• Formula:
• C10H9N

• InChI:
• InChI=1S/C10H9N/c1-8-4-5-10-9(7-8)3-2-6-11-10/h2-7H,1H3

• InChIKey:
• LUYISICIYVKBTA-UHFFFAOYSA-N

• 6-methylquinoline appears as clear pale yellow liquid or oil. (NTP, 1992)
  6-Methylquinoline, also known as fema 2744 or p-tolliquinoline, belongs to the class of organic compounds known as quinolines and derivatives. Quinolines and derivatives are compounds containing a quinoline moiety, which consists of a benzene ring fused to a pyrimidine ring to form benzo[b]azabenzene. 6-Methylquinoline exists as a solid, slightly soluble (in water), and a strong basic compound (based on its pKa). 6-Methylquinoline is a castoreum, civet, and fecal tasting compound that can be found in tea. This makes 6-methylquinoline a potential biomarker for the consumption of this food product.
  6-methylquinoline is a member of quinolines.

Ethyl (1R,4S,5S)-5-methyl-2-azabicyclo[2.1.1]hexane-1-carboxylate

Usually In Stock

• CAS RN:
• 2248291-62-3

• Formula:
• C9H15NO2

• InChI:
• InChI=1S/C9H15NO2/c1-3-12-8(11)9-4-7(5-10-9)6(9)2/h6-7,10H,3-5H2,1-2H3/t6-,7+,9+/m0/s1

• InChIKey:
• VRHFNGHIQVCSAF-LKEWCRSYSA-N

• Ethyl (1R,4S,5S)-5-methyl-2-azabicyclo[2.1.1]hexane-1-carboxylate is a useful research compound. Its molecular formula is C9H15NO2 and its molecular weight is 169.224. The purity is usually 95%.

Divaricatic acid

• CAS RN:
• 491-62-3

• Formula:
• C21H24O7

• InChI:
• InChI=1S/C21H24O7/c1-4-6-12-9-15(11-16(22)18(12)20(24)25)28-21(26)19-13(7-5-2)8-14(27-3)10-17(19)23/h8-11,22-23H,4-7H2,1-3H3,(H,24,25)

• InChIKey:
• FSRDIJIAQPSMMR-UHFFFAOYSA-N

• Divaricatic acid is a carbonyl compound.